(2,3-Difluoro-5-methoxy-phenyl)-methanol

• CAS No.: 1386459-76-2
• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol
• IUPAC Name: (2,3-difluoro-5-methoxyphenyl)methanol
• InChI: InChI=1S/C8H8F2O2/c1-12-6-2-5(4-11)8(10)7(9)3-6/h2-3,11H,4H2,1H3
• InChI Key: GEGWKVHWICWLEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)F)CO

Description

(2,3-Difluoro-5-methoxy-phenyl)-methanol is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-difluoro-5-methoxy-benzoic acid methyl ester (925 mg, 4.58 mmol) in THF (25 mL), cooled to 0° C., was added a solution of LiBH4 (199 mg, 9.15 mmol) in THF (5 mL). The reaction mixture was stirred at RT for overnight. An additional aliquot of LiBH4 (4 equiv) was added and stirring was continued at RT for 6 h, and subsequently at 60° C. overnight. The mixture was diluted with EtOAc, the organics were washed with 1N aqueous NaOH solution (50 mL), dried (Phase separator) and evaporated in vacuo to afford the title compound as a white solid. TLC Rf (c-hexane/EtOAc 1:1)=0.57; MS (LC/MS): 198.0 [M+Na]+; tR (HPLC conditions c): 3.74 min.